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Compound of Interest

Compound Name:
5-Bromothiazol-2-amine

hydrochloride

Cat. No.: B145368 Get Quote

An In-depth Technical Guide to the Physical Properties of 5-Bromothiazol-2-amine
Hydrochloride

For researchers, scientists, and professionals in drug development, a thorough understanding

of the physicochemical properties of active pharmaceutical ingredients (APIs) and their

intermediates is fundamental. 5-Bromothiazol-2-amine hydrochloride is a key building block

in the synthesis of various biologically active compounds. This document provides a detailed

overview of its core physical properties, supported by experimental protocols and logical

workflows.

Core Physical and Chemical Properties
The following table summarizes the key physical and chemical properties of 5-Bromothiazol-2-

amine and its hydrochloride salt. It is important to distinguish between the free base and its salt

forms, as properties can differ significantly.
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Property Value Notes

IUPAC Name
5-bromo-1,3-thiazol-2-amine

hydrochloride

Molecular Formula C₃H₃BrN₂S · HCl[1]

Molecular Weight 215.5 g/mol [1]
For the hydrochloride salt. The

free base is 179.04 g/mol .[2]

Appearance Solid Typically a solid form.

CAS Number 133692-18-9[1]
For the hydrochloride salt. The

free base is 3034-22-8.[2]

Purity ≥96%[1]
Typical purity for commercially

available reagent.

Boiling Point 311.2 °C at 760 mmHg[3]
Data likely for the free base, 5-

Bromothiazol-2-amine.

Flash Point 142 °C[3] Data likely for the free base.

Experimental Protocols
A precise understanding of a compound's properties relies on well-defined experimental

procedures for its synthesis and analysis.

Synthesis of 5-Bromothiazol-2-amine from 2-
Aminothiazole
This protocol describes a common laboratory-scale synthesis of the free base, 5-Bromothiazol-

2-amine, which can subsequently be converted to its hydrochloride salt.

Materials:

2-Aminothiazole (4 mmol)

Acetic acid (16 mL)
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Bromine (8 mmol)

Saturated Sodium Bicarbonate (NaHCO₃) solution

Ethyl acetate

Anhydrous sodium sulfate

Procedure:

Dissolve 400 mg (4 mmol) of 2-Aminothiazole in 16 mL of acetic acid in a suitable reaction

vessel at 0 °C.

Slowly add 408 μL (8 mmol) of Bromine dropwise to the solution while maintaining the

temperature.

Allow the mixture to warm to room temperature and stir for an additional 2 hours.

Monitor the reaction's completion using Thin-Layer Chromatography (TLC).

Once the reaction is complete, adjust the pH to 7-8 using a saturated NaHCO₃ solution to

neutralize the acetic acid.

Perform a liquid-liquid extraction using ethyl acetate (3 x 20 mL).

Combine the organic layers and wash with saturated saline.

Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced

pressure.

Purify the resulting crude product via column chromatography to yield 5-Bromothiazol-2-

amine.[4]

Workflow and Process Visualization
Visual diagrams are crucial for representing complex chemical processes and analytical

workflows clearly. The following diagrams illustrate key procedures related to 5-Bromothiazol-
2-amine hydrochloride.
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Synthesis Workflow for 5-Bromothiazol-2-amine

Reaction Setup
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Caption: Synthesis of 5-Bromothiazol-2-amine from 2-Aminothiazole.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 6 Tech Support

https://www.benchchem.com/product/b145368?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b145368?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Forced Degradation Study Workflow
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Caption: Analytical workflow for a forced degradation study.[5]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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